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Compound of Interest

Compound Name: Riboflavin-d3

Cat. No.: B12409813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key components of a

Certificate of Analysis (CoA) for Riboflavin-d3. This document is essential for ensuring the

quality, identity, and purity of this isotopically labeled compound for research and development

purposes.

Understanding the Importance of Riboflavin-d3
Riboflavin-d3 is a deuterated form of Riboflavin (Vitamin B2), a vital micronutrient. In scientific

research, particularly in pharmacokinetic and metabolic studies, Riboflavin-d3 serves as a

stable isotope-labeled internal standard.[1] Its use in conjunction with techniques like mass

spectrometry allows for precise quantification of its non-deuterated counterpart in complex

biological matrices.

Core Components of a Riboflavin-d3 Certificate of
Analysis
A Certificate of Analysis for Riboflavin-d3 provides critical data on its identity, purity, and

isotopic enrichment. The following sections detail the typical tests performed and the expected

results.

Quantitative Data Summary
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The quantitative data from a typical Riboflavin-d3 Certificate of Analysis is summarized below.

These values are representative and may vary slightly between different batches and suppliers.

Parameter Specification Result Method of Analysis

Chemical Purity ≥98.0% 99.40%[1]

High-Performance

Liquid

Chromatography

(HPLC)

Isotopic Enrichment ≥98 atom % D >99 atom % D

Mass Spectrometry

(MS) or Nuclear

Magnetic Resonance

(NMR) Spectroscopy

Molecular Weight 379.38 g/mol Confirmed
Mass Spectrometry

(MS)

Appearance
Yellow to orange

crystalline powder
Conforms Visual Inspection

Solubility Soluble in DMSO Conforms Visual Inspection

Experimental Protocols
Detailed methodologies for the key analytical techniques used to certify Riboflavin-d3 are

outlined below.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
HPLC is a cornerstone technique for assessing the chemical purity of Riboflavin-d3 by

separating it from any non-labeled riboflavin and other impurities.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector

(DAD).
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Column: A reversed-phase C18 column is typically used.

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate or phosphate buffer)

and an organic solvent (e.g., methanol or acetonitrile).

Detection: The chromatogram is monitored at the maximum absorbance wavelength of

riboflavin, which is around 444 nm.

Quantification: The purity is calculated by dividing the peak area of Riboflavin-d3 by the

total peak area of all components in the chromatogram.

Mass Spectrometry (MS) for Isotopic Enrichment and
Molecular Weight Verification
Mass spectrometry is employed to confirm the molecular weight of Riboflavin-d3 and to

determine its isotopic enrichment.

Methodology:

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, often coupled with a liquid chromatography system (LC-MS).

Ionization Source: Electrospray ionization (ESI) is commonly used for polar molecules like

riboflavin.

Analysis: The mass spectrum will show a peak corresponding to the molecular ion of

Riboflavin-d3. The isotopic distribution of this peak is analyzed to calculate the percentage

of deuterium incorporation.

Isotopic Enrichment Calculation: The relative intensities of the mass peaks for Riboflavin-d3
and any remaining non-deuterated Riboflavin are used to calculate the isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H NMR (Proton NMR) spectroscopy is a powerful tool for confirming the chemical structure of

Riboflavin-d3 and verifying the position of the deuterium labels.
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Methodology:

Instrumentation: A high-field NMR spectrometer.

Solvent: A deuterated solvent in which the sample is soluble, such as dimethyl sulfoxide-d6

(DMSO-d6).

Analysis: The ¹H NMR spectrum of Riboflavin-d3 is compared to the spectrum of a non-

deuterated riboflavin standard. The absence of signals at the positions where deuterium has

been incorporated confirms the successful labeling. The remaining signals in the spectrum

confirm the integrity of the rest of the molecule.

Visualizations
The following diagrams illustrate key concepts and workflows related to the analysis of

Riboflavin-d3.
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Certificate of Analysis Workflow for Riboflavin-d3
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Caption: Workflow for generating a Riboflavin-d3 Certificate of Analysis.

Caption: Key structural information for Riboflavin-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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